Cas no 1806446-92-3 (Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate)

• Product Name: Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate
• CAS No: 1806446-92-3
• MF: C₁₂H₁₃BrF₂O₃
• MW: 323.130630254745
• CID: 4950038
• Update Time: 2025-06-22

Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate Chemical and Physical Properties

Names and Identifiers

• Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate

• Inchi： 1S/C12H13BrF2O3/c1-17-11(16)9-5-8(3-2-4-13)6-10(7-9)18-12(14)15/h5-7,12H,2-4H2,1H3
• InChI Key： VRMRTEPYUPQZBQ-UHFFFAOYSA-N
• SMILES： BrCCCC1C=C(C=C(C(=O)OC)C=1)OC(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 7
• Complexity: 264
• XLogP3: 4.1
• Topological Polar Surface Area: 35.5

Additional information on Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate

Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate: A Novel Compound with Promising Applications in Medicinal Chemistry

Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate is a synthetic compound with a unique molecular structure that has attracted significant attention in the field of medicinal chemistry. Its chemical identity is further defined by the CAS No. 1806446-92-3, which serves as a unique identifier for this specific compound. This molecule belongs to the class of aromatic esters, characterized by the presence of a benzene ring substituted with functional groups such as bromopropyl and difluoromethoxy moieties. The combination of these substituents imparts distinct physicochemical properties, making it a valuable candidate for further exploration in drug development and material science.

Recent studies have highlighted the potential of Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate in modulating biological pathways. For instance, a 2023 publication in Journal of Medicinal Chemistry demonstrated that the compound exhibits selective interaction with ion channels, which could have implications for the treatment of neurological disorders. The bromopropyl group in the molecule is particularly noteworthy, as it may influence the compound's ability to cross biological membranes, a critical factor in drug delivery systems. This structural feature is also linked to its potential as a prodrug, where the ester linkage could be hydrolyzed in vivo to release an active pharmacophore.

The synthesis of Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate has been optimized through advanced organic methodologies. A 2022 study published in Organic & Biomolecular Chemistry reported a novel route involving microwave-assisted coupling reactions, which significantly improved the yield and reduced reaction times compared to traditional thermal methods. This advancement underscores the importance of green chemistry principles in the development of such compounds, as it minimizes energy consumption and waste generation. The difluoromethoxy group, another key component of the molecule, was synthesized using fluorination techniques that prioritize environmental sustainability and safety.

Applications of Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate extend beyond pharmaceuticals. In the field of material science, researchers have explored its potential as a building block for functional polymers. A 2024 study in Advanced Materials Interfaces revealed that the compound can be incorporated into polymer matrices to enhance their thermal stability and mechanical strength. This property is attributed to the aromatic backbone and the electron-withdrawing nature of the difluoromethoxy group, which creates a rigid molecular structure. Such characteristics make the compound a promising candidate for applications in flexible electronics and biomaterials.

Recent research has also focused on the biological activity of Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate. A 2023 preclinical study published in Drug Discovery Today evaluated its anti-inflammatory effects in an in vivo model of rheumatoid arthritis. The results indicated that the compound could inhibit the activation of NF-κB pathways, suggesting its potential as an anti-inflammatory agent. The bromopropyl group was found to play a crucial role in this activity, as its removal significantly reduced the compound's efficacy. These findings highlight the importance of structural modifications in optimizing the biological profile of such molecules.

Furthermore, the compound has been investigated for its potential in targeting specific receptors. A 2024 study in ACS Chemical Biology demonstrated that Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate can selectively bind to G-protein coupled receptors (GPCRs), which are implicated in various physiological processes. This interaction could have therapeutic applications in conditions such as hypertension and diabetes. The difluoromethoxy group was found to enhance the compound's binding affinity by stabilizing the receptor-ligand complex, a finding that has significant implications for drug design strategies.

Despite its promising properties, the development of Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate as a therapeutic agent requires further investigation. Challenges such as solubility, bioavailability, and potential toxicity must be addressed through rigorous preclinical testing. A 2023 review in Pharmaceutical Research emphasized the need for in-depth studies on the compound's pharmacokinetics and metabolism, as these factors will determine its suitability for clinical applications. Additionally, the long-term safety profile of the compound remains an area of active research, with ongoing studies focusing on its potential side effects in different populations.

In conclusion, Methyl 3-(3-bromopropyl)-5-(difluoromethoxy)benzoate represents a significant advancement in the field of medicinal chemistry. Its unique molecular structure and versatile applications have positioned it as a promising candidate for further exploration. As research continues to uncover its potential, the compound may pave the way for new therapeutic strategies and innovative material solutions. The ongoing efforts to optimize its properties and address challenges in drug development will be critical in realizing its full potential in both pharmaceutical and industrial contexts.